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Compound of Interest

Compound Name: 1-Propanol-1,1-d2

cat. No.: B1357017

An In-depth Technical Safety Guide for 1-Propanol-1,1-d2

This guide provides a comprehensive overview of the safety data for 1-Propanol-1,1-d2 (CAS
No: 40422-04-6), designed for researchers, scientists, and professionals in drug development.
The information is compiled from various safety data sheets and toxicological resources. It is
important to note that while specific toxicity data for the deuterated form is limited, the safety
profile is largely based on its non-deuterated analogue, 1-propanol, due to their similar
chemical and physical properties.

Chemical and Physical Properties

1-Propanol-1,1-d2 is a primary alcohol, isotopically labeled with deuterium.[1] It is a colorless
liquid at room temperature.[2][3]
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Property Value Source(s)
Molecular Formula C3D2HeO (or CH3CH2CD20H) [1]
Molecular Weight 62.11 g/mol [1]
CAS Number 40422-04-6 [1]
Appearance Clear, colorless liquid [2][3]
Odor Mild, alcoholic [2][4]
Boiling Point 97 °C (207 °F) [1114]
Melting Point -127 °C (-197 °F) [1][4]
Density 0.830 g/mL at 25 °C (77 °F)

Flash Point 15 °C (59 °F) - closed cup [3][4]
Solubility Completely soluble in water [4]

Hazard Identification and Classification

1-Propanol-1,1-d2 is classified as a hazardous substance.[1][5] The primary hazards are its

flammability, potential to cause serious eye damage, and effects on the central nervous

system.[1][6][7]

Hazard Class

Category

Hazard Statement

Flammable Liquids

H225: Highly flammable liquid

and vapor

Serious Eye Damage/Eye

Irritation

H318: Causes serious eye

damage

Specific Target Organ Toxicity

(Single Exposure)

H336: May cause drowsiness

or dizziness

Source: Regulation (EC) No 1272/2008.[1]
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The GHS pictograms associated with these hazards are essential for quick recognition of the
risks.

Caption: GHS pictograms and corresponding hazard statements for 1-Propanol-1,1-d2.

Toxicological Data

The toxicological profile of 1-propanol is used as a surrogate for 1-Propanol-1,1-d2. It is
considered to have low acute toxicity, but ingestion can be harmful, and it is a severe eye
irritant.[5][8]

Route of Exposure Species Value

Oral LD50 Rat 1870 mg/kg
Dermal LD50 Rabbit 5040 mg/kg
Oral LDLo Woman 5700 mg/kg

Source: Santa Cruz Biotechnology, Inc.[5]

Fire and Explosion Hazard Data

The substance is a highly flammable liquid and vapor.[1][3][5][6][7] Vapors are heavier than air
and can form explosive mixtures with air, posing a significant fire risk.[3][9]

Parameter Value

Flash Point 15 °C (59 °F) - Closed Cup
Lower Flammability Limit 4% (V)

Upper Flammability Limit 19.9% (V)

Auto-ignition Temperature 700 °F (371 °C)

) S ] Water spray, alcohol-resistant foam, dry
Suitable Extinguishing Media , o
chemical, carbon dioxide.

Sources:[2][3][4]
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Experimental Protocols: Inhalation Toxicity Studies
(1-Propanol)

While specific studies on 1-Propanol-1,1-d2 were not identified, repeated inhalation toxicity
studies on 1-propanol in rodents provide valuable insight. These studies were conducted
following OECD Guidelines for the Testing of Chemicals.[8]

Summary of a 90-Day Inhalation Study in Mice:

o Objective: To determine the no-observed-adverse-effect level (NOAEL) of inhaled 1-
propanol.[8]

o Methodology:
o Animal Model: B6C3F1 mice (ten per sex per group).[8]

o Exposure: Mice were exposed to 1-propanol vapor at concentrations of 0, 500, 1600, or
5200 ppm for 6 hours per day, 5 days a week, for 90 days.[8]

o Parameters Monitored: Clinical signs, body weight, food consumption, hematology, blood
chemistry, organ weights, and histopathological examinations.[10]

» Results: No significant toxic effects were observed even at the highest concentration. The
NOAEL for inhaled 1-propanol was determined to be 5200 ppm for both male and female
mice under the study conditions.[8]

A similar 13-week study in F344 rats also concluded a NOAEL of 5202.19 ppm, with no
significant adverse effects observed.[10]
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Workflow for 90-Day Inhalation Toxicity Study

Start: Animal Acclimatization

Group Assignment
(Control, 500, 1600, 5200 ppm)

Daily Exposure
(6 hours/day, 5 days/week)
l
I
|
|
A 4

LD LRI D (Study Termination (90 Days)

Repeated for 90 days

(Clinical signs, body weight, food consumption

E\lecropsy & Organ Weight MeasuremenD

y

(Hematology & Blood Chemistry Analysis)

(Histopathological Examinatior)

Conclusion: NOAEL Determination

Click to download full resolution via product page

Caption: Generalized workflow for a 90-day inhalation toxicity study.

Safe Handling and Emergency Procedures
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Proper handling and emergency preparedness are crucial when working with 1-Propanol-1,1-
d2.

Personal Protective Equipment (PPE)

A risk assessment should guide the selection of appropriate PPE. The following diagram
outlines a general workflow for PPE selection and use.
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Personal Protective Equipment (PPE) Workflow

Task: Handling 1-Propanol-1,1-d2

[ Assess Risk of Exposure |

| (Splash, Inhalation) |

Select Appropriate PPE
\ \4

Eye Protection: Skin Protection: Respiratory Protection:
Chemical safgt goggles o.r face shield Chemical-resistant gloves (e.g EN 374) and lab coat Use in well-ventilated area or with local exhaust.
. = Respirator if limits are exceeded.
Don PPE Correctly

Y

Gerform Chemical Handlina

Y

[Doff and Dispose of PPE Properla

Y

Wash Hands Thoroughly

Task Complete

Click to download full resolution via product page

Caption: General workflow for selecting and using Personal Protective Equipment (PPE).
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First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.[1]

First Aid Response for Exposure

Exposure to 1-Propanol-1,1-d2

A A 4

Inhalation: Skin Contact: Eye Contact: Ingestion:
Move to fresh air. If not breathing, give artificial respiration. Wash off with soap and plenty of water. Rinse with water for at least 15 mins. Remove contact lenses. Do NOT induce vomiting. Rinse mouth with water.

l Immediately
> Consult a Physician <

Click to download full resolution via product page

Caption: First aid procedures for different routes of exposure.

Storage and Incompatibility

o Storage: Store in a cool, dry, and well-ventilated area away from sources of ignition.[11]
Keep containers tightly closed.[6][7][9]

e Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, acid
chlorides, and acid anhydrides.[5][11]

Conclusion

1-Propanol-1,1-d2 is a highly flammable liquid that poses a risk of serious eye damage and
may cause central nervous system depression. While specific toxicological data for this
deuterated compound is not extensively available, the data for 1-propanol provides a reliable
basis for safety assessments. Researchers and laboratory personnel must adhere to strict
safety protocols, including the use of appropriate personal protective equipment, handling in
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well-ventilated areas, and proper storage. In case of exposure, immediate first aid and medical
consultation are essential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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